Olopatadine Methyl Ester
Olopatadine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
113805-71-3
VCID:
VC21167313
InChI:
InChI=1S/C21H23NO3/c1-22(2)12-6-9-18-17-8-5-4-7-16(17)14-25-20-11-10-15(13-19(18)20)21(23)24-3/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9-
SMILES:
CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC
Molecular Formula:
C21H23NO3
Molecular Weight:
337.4 g/mol
Olopatadine Methyl Ester
CAS No.: 113805-71-3
Cat. No.: VC21167313
Molecular Formula: C21H23NO3
Molecular Weight: 337.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113805-71-3 |
|---|---|
| Molecular Formula | C21H23NO3 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate |
| Standard InChI | InChI=1S/C21H23NO3/c1-22(2)12-6-9-18-17-8-5-4-7-16(17)14-25-20-11-10-15(13-19(18)20)21(23)24-3/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9- |
| Standard InChI Key | KJQAUBZLNSLENF-NVMNQCDNSA-N |
| Isomeric SMILES | CN(C)CC/C=C\1/C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
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